Cas no 91598-90-2 (1,3-Pyrenediol, 6-nitro-)

• Product Name: 1,3-Pyrenediol, 6-nitro-
• CAS No: 91598-90-2
• MF: C₁₆H₉NO₄
• MW: 279.246964216232
• CID: 748343
• PubChem ID: 71328328
• Update Time: 2025-04-19

1,3-Pyrenediol, 6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrenediol, 6-nitro-
• 6-nitropyrene-1,3-diol
• 91598-90-2
• DTXSID90757293

• Inchi： 1S/C16H9NO4/c18-13-7-14(19)11-5-4-9-12(17(20)21)6-2-8-1-3-10(13)16(11)15(8)9/h1-7,18-19H
• InChI Key： XZDKIDAGEFMQQZ-UHFFFAOYSA-N
• SMILES： OC1=CC(=C2C=CC3=CC=C(C4=CC=C1C2=C43)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 279.05315777g/mol
• Monoisotopic Mass: 279.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 86.3Ų